Cas no 7568-58-3 (Tributyl Aconitate (Majority Trans Isomer))

• Product Name: Tributyl Aconitate (Majority Trans Isomer)
• CAS No: 7568-58-3
• MF: C₁₈H₃₀O₆
• MW: 342.427206516266
• MDL: MFCD07780359
• CID: 862214
• PubChem ID: 6538445
• Update Time: 2025-04-19

Tributyl Aconitate (Majority Trans Isomer) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-propenetricarboxylic acid, tributyl ester
• 1-PROPENE-1,2,3-TRICARBOXYLICACID,TRIBUTYLESTER
• tributyl prop-1-ene-1,2,3-tricarboxylate
• 1-Propene-1,2,3-tricarboxylic acid, tris(N.-butyl ester)
• Tributyl (1z)-1-propene-1,2,3-tricarboxylate
• Tributyl aconitate
• Tri-n-butyl aconitate
• Tributyl Acetylcitrate Imp. B (EP) (E-Isomer); Tributyl (E)-Propene-1,2,3-tricarboxylate; Tributyl (E)-Aconitate; Tributyl Acetylcitrate Impurity B as (E)-Isomer
• NSC3922
• SCHEMBL15488072
• Tributyl Aconitate (Majority Trans Isomer)
• Tributyl (1E)-1-propene-1,2,3-tricarboxylate
• tributyl (E)-prop-1-ene-1,2,3-tricarboxylate
• DTXSID001016725
• NSC-3922
• 1-Propene-1,3-tricarboxylic acid, tributyl ester
• Tributyl (E)-Propene-1,2,3-tricarboxylate (Tributyl (E)-Aconitate)
• 7568-58-3
• 343599-72-4
• Q63391980
• Tributyl (E)-Aconitate
• 1,2,3-PROPENETRICARBOXYLIC ACID TRIBUTYL ESTER
• SCHEMBL15488073
• NS00047168
• AKOS028108596
• DTXSID50864093
• EINECS 231-468-6
• 1-Propene-1,2,3-tricarboxylic acid, tributyl ester
• NSC 3922
• 77630-53-6
• tributyl (Z)-prop-1-ene-1,2,3-tricarboxylate
• Aconitic acid, tributyl ester
• Tributyl acetylcitrate impurity B [EP]
• M1U6U57Y4V
• Tributyl aconitate [EP]
• Tributyl 1-propen-1,2,3-tricarboxylate
• TRIBUTYL ACETYLCITRATE IMPURITY B [EP IMPURITY]
• MFCD07780359
• cis-propene-1,2,3-tricarboxylic acid tributyl ester
• AI3-00999
• Tributyl (1Z)-1-propene-1,2,3-tricarboxylate #
• Tributyl propene-1,2,3-tricarboxylate
• TRIBUTYL ACONITATE [EP IMPURITY]
• UNII-M1U6U57Y4V
• Tributylprop-1-ene-1,2,3-tricarboxylate
• BANLNYYTSYHBAP-SQFISAMPSA-N
• G72211
• TRIBUTYL ACONITATE (EP IMPURITY)
• Tributyl acetylcitrate impurity B
• TRIBUTYL ACETYLCITRATE IMPURITY B (EP IMPURITY)

• MDL： MFCD07780359
• Inchi： 1S/C18H30O6/c1-4-7-10-22-16(19)13-15(18(21)24-12-9-6-3)14-17(20)23-11-8-5-2/h13H,4-12,14H2,1-3H3/b15-13-
• InChI Key： BANLNYYTSYHBAP-SQFISAMPSA-N
• SMILES： O(C(C/C(=C/C(=O)OCCCC)/C(=O)OCCCC)=O)CCCC

Computed Properties

• Exact Mass: 342.2043
• Monoisotopic Mass: 342.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives